Cas no 53146-47-7 (2-Propanol,1,3-bis(2-methylpropoxy)-)

2-Propanol,1,3-bis(2-methylpropoxy)- structure
53146-47-7 structure
Product Name:2-Propanol,1,3-bis(2-methylpropoxy)-
CAS No:53146-47-7
MF:C11H24O3
MW:204.306464195251
CID:381340
PubChem ID:104417
Update Time:2025-04-19

2-Propanol,1,3-bis(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1,3-bis(2-methylpropoxy)-
    • 1,3-Bis(2-methylpropoxy)propan-2-ol
    • 1,3-bis(2-methylpropoxy)-2-propanol
    • SCHEMBL1836147
    • 1,3-bis-(2-Methylpropoxy)propan-2-ol
    • EINECS 258-391-0
    • 1,3-diisobutoxypropan-2-ol
    • DTXSID10201228
    • 53146-47-7
    • NS00032663
    • Inchi: 1S/C11H24O3/c1-9(2)5-13-7-11(12)8-14-6-10(3)4/h9-12H,5-8H2,1-4H3
    • InChI Key: NUYSFVDIFREUIM-UHFFFAOYSA-N
    • SMILES: O(CC(C)C)CC(COCC(C)C)O

Computed Properties

  • Exact Mass: 204.17262
  • Monoisotopic Mass: 204.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
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